Cas no 2227832-88-2 ((1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2227832-88-2
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6301763
• PubChem ID: 165646319
• Update Time: 2025-07-22

(1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• 2227832-88-2
• EN300-1771248

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-5-7(8(14)6-11)13(4)12-9/h5,8,14H,6,11H2,1-4H3/t8-/m1/s1
• InChI Key： SVQLHKMDURURAF-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol

Exploring (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2227832-88-2): Properties, Applications, and Market Insights

The compound (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2227832-88-2) is a chiral amino alcohol derivative with a pyrazole backbone. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the tert-butyl and methyl groups enhances its steric and electronic properties, which are critical for its applications in drug discovery and material science.

One of the key features of (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol is its stereochemistry. The (1R) configuration plays a significant role in its biological activity, making it a sought-after building block for enantioselective synthesis. Researchers are increasingly focusing on chiral compounds like this due to their potential in developing more effective and safer pharmaceuticals, aligning with the growing demand for precision medicine.

The pyrazole moiety in this compound is particularly noteworthy. Pyrazole derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a surge in interest for (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol in medicinal chemistry, especially in the design of novel kinase inhibitors and GPCR modulators.

In the agrochemical sector, (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol is explored for its potential as a precursor to herbicides and fungicides. The tert-butyl group contributes to the compound's stability and lipophilicity, which are essential for agrochemical formulations. With the global push toward sustainable agriculture, this compound is gaining attention for its role in developing eco-friendly crop protection solutions.

Market trends indicate a rising demand for chiral intermediates like (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol. The pharmaceutical industry, in particular, is driving this demand, as enantiopure compounds are crucial for reducing side effects in drugs. Additionally, advancements in asymmetric synthesis techniques have made it easier to produce such compounds at scale, further fueling their adoption.

From a synthetic chemistry perspective, (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol offers versatility. It can undergo various transformations, including amidation, esterification, and reductive amination, making it a valuable scaffold for constructing complex molecules. Researchers are also investigating its use in organocatalysis, where its chiral center can induce enantioselectivity in reactions.

Environmental and regulatory considerations are also shaping the use of (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol. As industries move toward greener chemistry, the compound's potential for biodegradability and low toxicity is being evaluated. This aligns with the broader trend of developing sustainable chemical processes and reducing environmental impact.

In conclusion, (1R)-2-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2227832-88-2) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its chiral nature, combined with the functional versatility of the pyrazole ring, positions it as a key player in modern synthetic chemistry. As research continues to uncover new uses for this compound, its market relevance is expected to grow, making it a noteworthy subject for both academic and industrial exploration.